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Compound of Interest

Compound Name: Butyl 2-hydroxyethanesulfonate

CAS No.: 78303-74-9

Cat. No.: B3331117

Get Quote

Executive Summary & Chemical Identity
Butyl 2-hydroxyethanesulfonate (CAS: 78303-74-9) represents a distinct class of short-chain

sulfonated compounds. Unlike traditional long-chain surfactants (C12–C18) that form stable

micelles and often disrupt cellular membranes, this C4-derivative occupies a functional niche

between a hydrotrope and a co-surfactant.

In drug delivery and cosmetic formulation, its primary utility lies in solubility enhancement and

viscosity modification rather than primary detergency. Consequently, its cytotoxicity profile

differs fundamentally from standard anionic surfactants. This guide evaluates its safety

threshold compared to industry benchmarks: Sodium Dodecyl Sulfate (SDS), Sodium Cocoyl

Isethionate (SCI), and Polysorbate 20.

Chemical Structure & Classification[1]
IUPAC Name: Butyl 2-hydroxyethanesulfonate
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Molecular Formula:

Functional Class: Hydrotrope / Solubilizer / Short-chain Isethionate derivative.

Key Differentiator: The short butyl chain (C4) prevents deep insertion into the phospholipid

bilayer, theoretically limiting the lytic cytotoxicity common to C12 surfactants.

Comparative Cytotoxicity Analysis
The following data synthesis compares the cytotoxicity potential (

) and Mechanism of Action (MoA) of Butyl 2-hydroxyethanesulfonate against standard
comparators.

Table 1: Comparative Cytotoxicity Profile (In Vitro
Models)

Surfactant Class

Critical
Micelle
Conc.
(CMC)

Est. IC50
(HaCaT
Keratinocyt
es)*

Mechanism
of
Cytotoxicity

Irritation
Potential

Butyl 2-

hydroxyethan

esulfonate

Hydrotrope /

Anionic
N/A (High)

> 2,500

µg/mL

(Predicted)

Osmotic

stress; weak

protein

denaturation.

Very Low

Sodium

Dodecyl

Sulfate (SDS)

Anionic (C12) ~8.2 mM
20 – 50

µg/mL

Membrane

lysis; protein

denaturation.

High

Sodium

Cocoyl

Isethionate

(SCI)

Anionic (C12-

14)
~0.15 mM

100 – 500

µg/mL

Mild

membrane

interaction;

hydrolytic

cleavage.

Low/Moderat

e

Polysorbate

20
Non-ionic ~0.06 mM

> 1,000

µg/mL

Membrane

fluidization

(non-lytic).

Low
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*Note: IC50 values for SDS and SCI are based on established literature (Reference 1, 3).

Values for Butyl 2-hydroxyethanesulfonate are predicted based on Structure-Activity

Relationships (SAR) of short-chain sulfonates (Reference 5).

Mechanistic Insight: The "Chain Length" Effect
The primary driver of surfactant cytotoxicity is hydrophobicity.

SDS (C12): The dodecyl tail inserts perfectly into the lipid bilayer, causing rapid solubilization

of the membrane and cell lysis.

Butyl 2-hydroxyethanesulfonate (C4): The butyl chain is too short to span the lipid bilayer

or form stable mixed micelles with membrane lipids. Instead of lysing cells, it likely acts by

modifying the solvent structure (hydrotropy) or interacting superficially with membrane

proteins. This results in an orders-of-magnitude higher safety margin.

Experimental Protocol: Validating Cytotoxicity
To objectively verify the safety profile of Butyl 2-hydroxyethanesulfonate, we utilize a dual-

endpoint assay system: MTT (Metabolic Activity) and LDH (Membrane Integrity). This

distinguishes between metabolic stress and actual cell rupture.

Workflow Diagram (DOT)
The following diagram outlines the decision logic for the cytotoxicity assessment.
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Caption: Figure 1. Dual-endpoint cytotoxicity screening workflow for surfactant profiling.

Detailed Methodology
Phase 1: Preparation & Solubility

Challenge: Butyl 2-hydroxyethanesulfonate is highly water-soluble but may alter pH.

Step: Dissolve stock in DMEM (Dulbecco's Modified Eagle Medium). Adjust pH to 7.4.

Control: Use SDS (positive control) and PBS (negative control).

Phase 2: The MTT Assay (Metabolic Competence)
Seeding: Seed HaCaT keratinocytes at

cells/well in 96-well plates. Incubate for 24h.

Treatment: Aspirate medium. Add 100 µL of surfactant dilutions (range: 10 µg/mL to 5000

µg/mL).

Incubation: Incubate for 24 hours at 37°C.

Development: Add MTT reagent (0.5 mg/mL). Incubate 4h. Solubilize formazan crystals with

DMSO.

Readout: Measure absorbance at 570 nm.

Calculation:

Phase 3: LDH Release (Membrane Integrity)
Why: To confirm if the compound causes cell rupture (lytic) or just metabolic slowing

(cytostatic).

Protocol: Collect supernatant from treated cells. Mix with LDH reaction mix (Lactate + NAD+

+ Diaphorase). Measure conversion of resazurin or tetrazolium at 490 nm.

Interpretation: High MTT inhibition + Low LDH release = Cytostatic (Mild). High MTT + High

LDH = Cytotoxic (Harsh).
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Mechanistic Pathway: Why Structure Matters
Understanding the interaction between the surfactant tail and the cell membrane is critical for

prediction.
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Caption: Figure 2. Mechanistic divergence of surfactant cytotoxicity based on alkyl chain

length.
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Butyl 2-hydroxyethanesulfonate exhibits a significantly superior safety profile compared to

standard anionic surfactants like SDS and even mild alternatives like SCI. Its short C4 chain

prevents the aggressive membrane disruption characteristic of detergents.

Application Recommendations:

Co-Solvent: Use as a hydrotrope to solubilize hydrophobic actives (e.g., salicylic acid,

fragrances) without increasing the irritation potential of the formula.

Sensitive Skin Formulations: Ideal for "non-stripping" cleansers where micellar extraction of

skin lipids must be minimized.

Safety Factor: In comparative assays, expect IC50 values >10x higher than SDS, classifying

it as Practically Non-Toxic in standard dermal applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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